Cas no 307531-90-4 (Tetracyclo[9.5.1.13,9.15,15]octasiloxane-7,13-diol,1,3,5,7,9,11,13,15-octakis(2-methylpropyl)-)

• Product Name: Tetracyclo[9.5.1.13,9.15,15]octasiloxane-7,13-diol,1,3,5,7,9,11,13,15-octakis(2-methylpropyl)-
• CAS No: 307531-90-4
• MF: C₃₂H₇₄O₁₃Si₈
• MW: 891.606178760529
• MDL: MFCD04975248
• CID: 300421
• PubChem ID: 5071479
• Update Time: 2024-10-31

Tetracyclo[9.5.1.13,9.15,15]octasiloxane-7,13-diol,1,3,5,7,9,11,13,15-octakis(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• Tetracyclo[9.5.1.13,9.15,15]octasiloxane-7,13-diol,1,3,5,7,9,11,13,15-octakis(2-methylpropyl)-
• (i-Bu)8(Si8O11)(OH)2
• DiSilanolIsobutyl POSS
• 1,3,5,7,9,11,13,15-Octaisobutyl-2,4,6,8,10,12,14,16,17,18,19-undecaoxa-1,3,5,7,9,11,13,15-octasilatetracyclo[9.5.1.13,9.15,15]nonadecane-7,13-diol
• 1 3 5 7 9 11-OCTAISOBUTYLTETRACYCLO
• CS-0435357
• 307531-90-4
• 7,13-Dihydroxy-1,3,5,7,9,11,13,15-octakis(2-methylpropyl)-2,4,6,8,10,12,14,16,17,18,19-undecaoxa-1,3,5,7,9,11,13,15-octasilatetracyclo[9.5.1.13,9.15,15]nonadecane
• MFCD04975248
• ZJILJEYGMBWQKZ-UHFFFAOYSA-N
• starbld0006807

• MDL： MFCD04975248
• Inchi： InChI=1S/C32H74O13Si8/c1-25(2)17-46(33)35-48(19-27(5)6)39-50(21-29(9)10)37-47(34,18-26(3)4)38-51(22-30(11)12)40-49(36-46,20-28(7)8)42-52(41-48,23-31(13)14)45-53(43-50,44-51)24-32(15)16/h25-34H,17-24H2,1-16H3
• InChI Key： ZJILJEYGMBWQKZ-UHFFFAOYSA-N
• SMILES： C([Si]12O[Si]3(O[Si](O)(CC(C)C)O[Si](O[Si]4(O[Si](O)(CC(C)C)O[Si](CC(C)C)(O3)O[Si](O4)(CC(C)C)O1)CC(C)C)(CC(C)C)O2)CC(C)C)C(C)C

Computed Properties

• Exact Mass: 890.32835469g/mol
• Monoisotopic Mass: 890.32835469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 53
• Rotatable Bond Count: 16
• Complexity: 1090
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 142Ų

Experimental Properties

• Color/Form: solid
• Melting Point: 85-89 °C (lit.)
• PSA: 141.99000
• LogP: 7.96720
• Solubility: Not determined

Tetracyclo[9.5.1.13,9.15,15]octasiloxane-7,13-diol,1,3,5,7,9,11,13,15-octakis(2-methylpropyl)- Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• TSCA：No

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Organoheterosilanes